Cas no 574005-35-9 (5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)-)
574005-35-9 structure
Product Name:5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)-
CAS No:574005-35-9
MF:C8H9NO6
MW:215.160162687302
CID:1603951
PubChem ID:58846560
Update Time:2025-04-21
5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)-
- KAWQGTMREXBNIB-UHFFFAOYSA-N
- SCHEMBL4132324
- 3-(2-Ethoxy-2-oxoethoxy)isoxazole-5-carboxylic acid
- ethyl (5-carboxyisoxazol-3-yl)oxyacetate
- DB-393631
- 3-(2-Ethoxy-2-oxoethoxy)-5-isoxazolecarboxylic acid
- 574005-35-9
-
- Inchi: 1S/C8H9NO6/c1-2-13-7(10)4-14-6-3-5(8(11)12)15-9-6/h3H,2,4H2,1H3,(H,11,12)
- InChI Key: KAWQGTMREXBNIB-UHFFFAOYSA-N
- SMILES: O(C1C=C(C(=O)O)ON=1)CC(=O)OCC
Computed Properties
- Exact Mass: 215.04297
- Monoisotopic Mass: 215.04298701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 98.9Ų
Experimental Properties
- PSA: 98.86
5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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